2-(Benzo[d]isoxazol-3-yl)-4-methylthiazole-5-carboxylic acid

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-4-methyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C12H8N2O3S/c1-6-10(12(15)16)18-11(13-6)9-7-4-2-3-5-8(7)17-14-9/h2-5H,1H3,(H,15,16)
• InChI Key: JYTMMRKOKSKPQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=NOC3=CC=CC=C32)C(=O)O
• Molecular Formula: C12H8N2O3S
• Molecular Weight: 260.27 g/mol

Description

Isoxazole, the core structure of the compound, is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions. It has a wide spectrum of biological activities and therapeutic potential. The compound is part of an important family of heterocycles and has attracted considerable attention due to its synthetic availability, special chemical, and biological properties.

Synthesis Analysis

Isoxazoles can be synthesized via a variety of methods. Two main reactions leading to the construction of the isoxazole ring can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents. Both of these transformations are sufficiently universal and are equally popular with synthetic chemists.

Molecular Structure Analysis

The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations. This makes isoxazoles especially synthetically useful.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidiabetic, etc. The literature survey revealed that the substitution of various groups on the isoxazole ring imparts different activity.

Mechanism of Action

While the specific mechanism of action for “2-(Benzo[d]isoxazol-3-yl)-4-methylthiazole-5-carboxylic acid” is not directly mentioned in the search results, it’s worth noting that many isoxazoles possess different types of biological activity. This suggests that the compound could potentially interact with various biological targets, depending on its specific structure and functional groups.

Safety and Hazards

The safety data sheet for a related compound, Benzo[d]isoxazol-3-ol, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s important to handle such compounds with care, using personal protective equipment and ensuring adequate ventilation.

Future Directions

Given the wide range of biological activities and therapeutic potential of isoxazoles, there is significant interest in developing new synthetic strategies and designing new isoxazole derivatives. This could lead to the development of clinically viable drugs using this information.